Cas no 1805300-26-8 (Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805300-26-8
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4844078
• Update Time: 2025-08-03

Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-8(19)4-6-5(9(12)13)3-7(18(20)21)17-10(6)23-11(14,15)16/h3,9H,2,4H2,1H3
• InChI Key： NTQZXKDESGNVEY-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C=1CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 3.3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805300-26-8): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805300-26-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in modern chemical research and industrial applications. This compound belongs to the class of nitro-substituted pyridine acetates, characterized by its unique molecular structure featuring difluoromethyl, nitro, and trifluoromethoxy functional groups. The presence of these moieties imparts distinct physicochemical properties, making it valuable for various synthetic and material science applications.

The molecular formula of Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate is C₁₁H₉F₅N₂O₅, with a molecular weight of 344.19 g/mol. Its structure is notable for the strategic placement of fluorine atoms, which enhance its stability and reactivity in specific chemical environments. Researchers have explored its potential in agrochemical intermediates, pharmaceutical precursors, and advanced material synthesis. The compound's nitro group and trifluoromethoxy substituent contribute to its electron-withdrawing characteristics, making it a candidate for catalytic reactions and functional group transformations.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate has surged due to their versatility in drug discovery and material innovation. The compound's lipophilicity and metabolic stability are of particular interest to pharmaceutical researchers developing next-generation therapeutics. Additionally, its role in crop protection chemicals has been investigated, aligning with the growing focus on sustainable agriculture and eco-friendly pest management solutions.

The synthesis of Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate typically involves multi-step organic reactions, including nitration, esterification, and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound and ensuring its quality for industrial use.

From an industrial perspective, CAS No. 1805300-26-8 is gaining traction as a high-value intermediate in specialty chemical manufacturing. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and commercial clients. Its compatibility with green chemistry principles is another area of exploration, as industries seek to minimize environmental impact while maintaining efficiency.

The global market for nitro- and fluoro-substituted pyridines is projected to grow steadily, driven by advancements in medicinal chemistry and material sciences. Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate is positioned as a key player in this market, with potential applications extending to electronic materials and specialty coatings. Researchers are particularly interested in its structure-activity relationships and how modifications to its core structure could yield novel compounds with enhanced properties.

For laboratories and research institutions working with CAS No. 1805300-26-8, proper handling and storage are essential. While not classified as hazardous under standard regulations, it should be stored in cool, dry conditions away from strong oxidizers. Material Safety Data Sheets (MSDS) provide detailed guidance on handling procedures, personal protective equipment (PPE) requirements, and first aid measures.

In conclusion, Ethyl 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate represents an important class of fluorinated heterocyclic compounds with wide-ranging applications. Its unique combination of nitro, difluoromethyl, and trifluoromethoxy groups offers exciting possibilities for chemical innovation. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow substantially in the coming years.